N-[1-(5-Methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C13H12F3N5OS/c1-7-19-20-12(23-7)21-5-9(6-21)18-11(22)8-2-3-10(17-4-8)13(14,15)16/h2-4,9H,5-6H2,1H3,(H,18,22)
• InChI Key: BGEGPRBRCKHKCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C13H12F3N5OS
• Molecular Weight: 343.33 g/mol

Description

“N-[1-(5-Methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]-6-(trifluoromethyl)pyridine-3-carboxamide” is a compound that contains a 1,3,4-thiadiazole moiety. The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives often involves the use of N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. The targeted 1,3,4-thiadiazolyl derivatives are prepared by the reaction of 2-[1-[5-methyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethylidene]hydrazine derivatives with hydrazonoyl chloride derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,4-thiadiazole derivatives include the reaction of a thiosemicarbazide intermediate with EDC·HCl in DMSO or p-TsCl, triethylamine in N-methyl-2-pyrrolidone.

Future Directions

The future directions for research on 1,3,4-thiadiazole derivatives could involve further exploration of their wide range of biological activities. This could include more in-depth studies on their antimicrobial, anticonvulsant, and other properties.